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For Researchers, Scientists, and Drug Development Professionals

Introduction
Sorbitan trioleate, a non-ionic surfactant, is a triester of oleic acid and anhydrides of the sugar

alcohol sorbitol.[1][2] It is widely utilized across the pharmaceutical, cosmetic, and food

industries as a water-in-oil (W/O) emulsifier, stabilizer, and dispersing agent.[2][3][4] Its

lipophilic nature, characterized by a low hydrophilic-lipophilic balance (HLB) value, makes it

particularly suitable for formulations where the oil phase is continuous. In drug development,

sorbitan trioleate is a key excipient in the formulation of topical preparations and parenteral

emulsions, and it plays a crucial role in the development of advanced drug delivery systems

such as self-emulsifying drug delivery systems (SEDDS).

This technical guide provides a comprehensive overview of the physicochemical properties of

sorbitan trioleate, with a particular focus on the influence of temperature. Understanding

these properties is critical for formulation scientists and researchers to predict and control the

stability, performance, and bioavailability of their formulations.

General Physicochemical Properties
Sorbitan trioleate is a viscous, oily liquid at room temperature, with a color ranging from pale

yellow to amber. It is practically insoluble in water and ethanol but soluble in mineral and
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vegetable oils.

Property Value References

Synonyms Span® 85, Arlacel 85

CAS Number 26266-58-0

Molecular Formula C60H108O8

Molecular Weight 957.49 g/mol

Appearance
Pale yellow to amber viscous,

oily liquid

HLB Value ~1.8

Solubility
Insoluble in water; Soluble in

mineral and vegetable oils

Melting Point Approximately -23 °C

Flash Point > 230 °F (> 110 °C)

Storage

Store in a cool, dry place in

tightly sealed containers, away

from heat and light.

Temperature-Dependent Physicochemical
Properties
While extensive temperature-dependent data for pure sorbitan trioleate is not readily

available in the public domain, the following sections summarize the known values at specific

temperatures and discuss the expected trends based on the behavior of similar non-ionic

surfactants.

Viscosity
Viscosity is a critical parameter for the formulation of emulsions, as it affects droplet

coalescence and creaming. The viscosity of sorbitan trioleate, like most liquids, is expected to

decrease with an increase in temperature.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b1239160?utm_src=pdf-body
https://www.benchchem.com/product/b1239160?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1239160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Temperature (°C)
Approximate Viscosity
(cps)

References

25 210

Note: The viscosity of sorbitan trioleate can be influenced by the presence of impurities and

its specific composition.

Density
The density of sorbitan trioleate also varies with temperature, generally decreasing as the

temperature rises.

Temperature (°C) Density (g/mL) References

20 0.94

25 0.956

Surface Tension
Sorbitan trioleate is a surfactant and thus significantly reduces the surface tension of oils and

the interfacial tension between oil and water phases. The surface tension of surfactant

solutions generally decreases with increasing temperature.

Quantitative data for the surface tension of pure sorbitan trioleate at different temperatures is

not readily available in published literature.

Thermal Stability
Thermal analysis techniques such as Thermogravimetric Analysis (TGA) and Differential

Scanning Calorimetry (DSC) are used to evaluate the thermal stability of substances. TGA

measures the change in mass of a sample as a function of temperature, indicating the onset of

thermal degradation. DSC measures the heat flow into or out of a sample as it is heated or

cooled, revealing thermal transitions such as melting and crystallization.
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Specific TGA and DSC thermograms for sorbitan trioleate are not widely published. However,

the flash point of >110°C suggests a reasonable degree of thermal stability for many

pharmaceutical and industrial applications.

Experimental Protocols
The following sections provide detailed methodologies for the determination of key

physicochemical properties of sorbitan trioleate.

Viscosity Measurement
The viscosity of viscous liquids like sorbitan trioleate can be determined using a rotational

viscometer.

Apparatus:

Rotational viscometer with a set of spindles

Temperature-controlled water bath or sample chamber

Beaker or appropriate sample container

Procedure:

Instrument Setup: Calibrate the viscometer according to the manufacturer's instructions.

Select a spindle and rotational speed appropriate for the expected viscosity of sorbitan
trioleate.

Sample Preparation: Place a sufficient volume of sorbitan trioleate in a beaker to ensure

the spindle is immersed to the specified mark.

Temperature Equilibration: Place the beaker in the temperature-controlled bath and allow the

sample to reach the desired temperature. Monitor the temperature with a calibrated

thermometer.

Measurement: Immerse the selected spindle into the sample, ensuring there are no air

bubbles trapped on the spindle surface. Start the viscometer at the chosen speed and allow

the reading to stabilize.
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Data Recording: Record the viscosity reading in centipoise (cP) or milliPascal-seconds

(mPa·s).

Repeatability: Repeat the measurement at different rotational speeds to assess for any

shear-thinning or shear-thickening behavior.

Temperature Variation: Repeat the entire procedure at different temperatures to determine

the viscosity-temperature profile.

Density Measurement
The density of viscous liquids can be accurately measured using a pycnometer or a digital

density meter.

Apparatus:

Pycnometer (e.g., Bingham pycnometer) of a known volume

Analytical balance

Temperature-controlled water bath

Thermometer

Procedure:

Pycnometer Calibration: Clean and dry the pycnometer thoroughly. Determine and record its

empty weight. Fill the pycnometer with a reference liquid of known density (e.g., distilled

water) at a specific temperature, and weigh it to determine the exact volume of the

pycnometer.

Sample Preparation: Ensure the sorbitan trioleate sample is free of air bubbles.

Measurement: Fill the calibrated pycnometer with the sorbitan trioleate sample. Place the

filled pycnometer in the temperature-controlled water bath until the desired temperature is

reached and the liquid level is stable.
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Weighing: Remove the pycnometer from the bath, carefully wipe it dry, and weigh it on the

analytical balance.

Calculation: Calculate the density of the sorbitan trioleate using the formula: Density =

(Mass of sorbitan trioleate) / (Volume of pycnometer)

Temperature Variation: Repeat the measurements at various temperatures to obtain the

density as a function of temperature.

Surface Tension Measurement (Du Noüy Ring Method)
The Du Noüy ring method is a classic technique for measuring the surface and interfacial

tension of liquids.

Apparatus:

Tensiometer with a platinum-iridium Du Noüy ring

Sample vessel (e.g., a watch glass or beaker)

Temperature control unit

Procedure:

Ring Cleaning: Thoroughly clean the platinum-iridium ring by rinsing with a suitable solvent

(e.g., ethanol or acetone) and then flaming it to red heat in a gas flame to remove any

organic residues. Allow the ring to cool completely.

Instrument Calibration: Calibrate the tensiometer according to the manufacturer's guidelines,

often using a certified weight.

Sample Preparation: Place the sorbitan trioleate solution in the sample vessel. For

interfacial tension measurements, the second liquid phase is carefully layered on top.

Measurement:

Immerse the ring into the liquid.
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Slowly raise the ring towards the surface.

As the ring passes through the interface, a liquid lamella is formed.

The force required to pull the ring through the interface is measured. The maximum force

just before the lamella breaks is recorded.

Calculation: The surface tension is calculated from the maximum force, the circumference of

the ring, and a correction factor that accounts for the shape of the meniscus. Modern

tensiometers often perform this calculation automatically.

Temperature Control: For temperature-dependent measurements, the sample vessel should

be placed in a jacketed container connected to a circulating water bath to maintain the

desired temperature.

Application in Drug Delivery: Self-Emulsifying Drug
Delivery Systems (SEDDS)
Sorbitan trioleate is a valuable excipient in the formulation of SEDDS, which are isotropic

mixtures of oils, surfactants, and co-surfactants that spontaneously form fine oil-in-water

emulsions upon gentle agitation in an aqueous medium, such as the gastrointestinal fluids.

These systems are designed to improve the oral bioavailability of poorly water-soluble drugs.

Experimental Workflow for SEDDS Formulation and
Characterization
The following diagram illustrates a typical experimental workflow for the development and

evaluation of a sorbitan trioleate-based SEDDS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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